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Compound of Interest

Compound Name: Trimethylsilyl chlorosulfonate

Cat. No.: B3028968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethylsilyl chlorosulfonate
(TMSCS), a versatile reagent in organic synthesis. This document outlines its core

physicochemical properties, spectroscopic data, reactivity, applications with experimental

protocols, and essential safety information.

Physicochemical Properties
Trimethylsilyl chlorosulfonate is a colorless to pale yellow liquid with a pungent odor.[1] It is

a reactive compound used primarily as a chlorosulfonating and silylating agent in organic

synthesis.[1][2][3][4][5][6][7] Its key physical and chemical properties are summarized in the

table below for easy reference.
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Property Value Reference(s)

CAS Number 4353-77-9
[1][2][6][7][8][9][10][11][12][13]

[14][15]

Molecular Formula C₃H₉ClO₃SSi [1][7][10][11][12][13][14][16]

Molecular Weight 188.71 g/mol [2][6][11][12][13][14][16]

Appearance Colorless to pale yellow liquid [1][12]

Melting Point -26 °C [2][3][4][5][6][7][8][11][12]

Boiling Point 168-169 °C (lit.) [2][3][4][5][6][7]

62-64 °C / 10 mmHg (lit.) [2][4][5][6][11][12]

Density 1.225 g/mL at 25 °C (lit.) [2][3][4][5][6][7][8]

Refractive Index (n20/D) 1.424 (lit.) [2][3][4][5][6][7][8]

Flash Point 42 °C (107.6 °F) - closed cup [2][8][10]

Solubility

Soluble in organic solvents

such as N,N-

Dimethylformamide, methanol,

and glacial acetic acid.

Sparingly soluble in chloroform

and practically insoluble in

water.[1][10]

[1][10]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the identity and purity of Trimethylsilyl
chlorosulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show a singlet for the nine equivalent

protons of the trimethylsilyl group.[10]
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¹³C NMR: The carbon-13 NMR spectrum will display a single resonance corresponding to

the three equivalent methyl carbons of the trimethylsilyl group.[17]

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups present in the molecule. Key vibrational bands for Trimethylsilyl chlorosulfonate
are expected for the S=O and Si-O bonds.[1]

Conformity to structure is typically confirmed by IR or ¹H NMR spectra.[6] Detailed

spectroscopic data, including ¹H NMR, ¹³C NMR, and IR spectra, are available for reference in

chemical databases such as ChemicalBook and SpectraBase.[1][10][17]

Reactivity and Stability
Trimethylsilyl chlorosulfonate is a reactive compound that must be handled with care.

Hydrolysis: It reacts rapidly and violently with water and moisture, releasing corrosive and

toxic gases such as hydrochloric acid (HCl) and sulfuric acid.[1][12] Therefore, it must be

handled under anhydrous conditions.[1]

Reactivity with Nucleophiles: It readily reacts with alcohols and amines, making it a useful

reagent for the protection of these functional groups through the formation of trimethylsilyl

ethers and amines.[1][12]

Thermal Stability: The compound is stable under recommended storage conditions, which

include a cool, dry, and well-ventilated area in a tightly sealed container.[9][10]

Incompatible Materials: It is incompatible with strong bases, alcohols, and oxidizing agents.

[17]

The following diagram illustrates the key reactivity pathways of Trimethylsilyl
chlorosulfonate.
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Reactivity Pathways of Trimethylsilyl Chlorosulfonate
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Caption: Reactivity of Trimethylsilyl chlorosulfonate.

Applications and Experimental Protocols
Trimethylsilyl chlorosulfonate is a valuable reagent with several applications in organic

synthesis.

Sulfonating Agent
TMSCS is commonly employed as a sulfonating agent for a variety of organic molecules,

including small molecules and polymers.[2][3][4][5][6][7]

Experimental Protocol: Sulfonation of Polysulfone

This protocol is adapted from the literature for the sulfonation of polysulfone, a common

polymer used in membrane applications.[2]

Preparation: Dry the polysulfone polymer at 150°C for 4 hours. Dissolve the dried polymer in

a suitable anhydrous solvent such as methylene chloride or dichloroethane to create a

solution.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b3028968?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028968?utm_src=pdf-body
https://www.benchchem.com/product/b3028968?utm_src=pdf-body
http://20.210.105.67/research/wp-content/uploads/2006/11/fuelcell-2005-sulfonation-aromatic-polysulfones.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Silylation_of_Sulfonamides_Using_Trimethylsilylating_Agents.pdf
https://www.researchgate.net/publication/244036782_Sulfonation_of_Polyethersulfone_by_Chlorosulfonic_Acid
https://www.organic-chemistry.org/abstracts/lit4/742.shtm
https://www.sigmaaldrich.com/US/en/product/aldrich/359742
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9701427.htm
http://20.210.105.67/research/wp-content/uploads/2006/11/fuelcell-2005-sulfonation-aromatic-polysulfones.pdf
http://20.210.105.67/research/wp-content/uploads/2006/11/fuelcell-2005-sulfonation-aromatic-polysulfones.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: Place the polymer solution in a reaction vessel equipped with a mechanical

stirrer and maintain an inert atmosphere (e.g., dry argon). Cool the solution to 0-5°C using

an ice bath.

Addition of TMSCS: Slowly add Trimethylsilyl chlorosulfonate to the cooled and vigorously

stirred polymer solution. The reaction is exothermic, so a slow addition rate is crucial to

maintain the temperature.

Reaction: Allow the reaction to proceed at 0-5°C for a specified period, typically a few hours,

while maintaining stirring. The hydrophobic character of the trimethylsilyl sulfonic ester

intermediate helps maintain the homogeneity of the reaction mixture.[2]

Work-up: After the reaction is complete, the sulfonated polymer can be isolated by

precipitation in a non-solvent, followed by filtration and drying.

Silylating Agent for Protection of Alcohols and Amines
TMSCS is used to protect hydroxyl and amino groups by converting them into trimethylsilyl

ethers and amines, respectively.[1][12] This protection strategy is useful in multi-step syntheses

where these functional groups might interfere with subsequent reactions.[8][14][18]

Experimental Protocol: Protection of an Alcohol

This is a general procedure for the silylation of a primary or secondary alcohol.[8][18]

Materials: The alcohol to be protected, Trimethylsilyl chlorosulfonate, a non-nucleophilic

base (e.g., triethylamine or pyridine), and an anhydrous aprotic solvent (e.g.,

dichloromethane or diethyl ether).

Reaction Setup: Dissolve the alcohol and the base in the anhydrous solvent in a dry reaction

flask under an inert atmosphere.

Addition of TMSCS: Slowly add Trimethylsilyl chlorosulfonate to the solution at room

temperature or below. The base neutralizes the HCl generated during the reaction.

Reaction: Stir the mixture at room temperature until the reaction is complete, which can be

monitored by techniques like thin-layer chromatography (TLC).
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Work-up: The reaction mixture is typically quenched with water or a saturated aqueous

solution of sodium bicarbonate. The organic layer is then separated, dried over an anhydrous

salt (e.g., MgSO₄), and the solvent is removed under reduced pressure to yield the

trimethylsilyl ether.

Reagent for the Synthesis of Cyclic Sulfates
TMSCS is a key reagent in the preparation of iodosobenzene sulfate, which is then used to

synthesize cyclic sulfates from alkenes.[2][3][4][5][6][7][9][12]

Experimental Protocol: Preparation of Iodosobenzene Sulfate

This protocol is based on a literature procedure for the synthesis of iodosobenzene sulfate.[9]

Materials: Iodosobenzene, Trimethylsilyl chlorosulfonate, and dry dichloromethane.

Reaction Setup: Suspend iodosobenzene in dry dichloromethane in a reaction flask under a

nitrogen atmosphere and cool the slurry to -78°C.

Addition of TMSCS: Add Trimethylsilyl chlorosulfonate to the cold slurry with continuous

stirring. The mixture should turn into a clear yellow solution.

Reaction and Isolation: Allow the solution to warm slowly to approximately -10°C. Remove

the solvent under vacuum to obtain a yellow powder, which is the iodosobenzene sulfate.

This reagent is moisture-sensitive and is typically used immediately in the next step without

further purification.[9]

The following diagram illustrates a general workflow for a sulfonation reaction using

Trimethylsilyl chlorosulfonate.
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General Workflow for Sulfonation with TMSCS
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Caption: General Sulfonation Workflow.
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Safety and Handling
Trimethylsilyl chlorosulfonate is a hazardous chemical and requires strict safety precautions.

Hazard Category GHS Classification Precautionary Statements

Flammability
Flammable Liquid, Category 3

(H226)

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[10]

P233: Keep container tightly

closed.[10] P240: Ground and

bond container and receiving

equipment.[10]

Corrosivity
Skin Corrosion/Irritation,

Category 1B (H314)

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.[9]

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water/

shower.[2] P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][9][10]

Toxicity
Acute Toxicity, Oral, Category

4 (H302)
-

Irritation
Serious Eye Damage/Eye

Irritation, Category 2A (H319)
-

Specific target organ toxicity,

single exposure; Respiratory

tract irritation, Category 3

(H335)

-
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear a face shield and safety glasses.[2][9]

Skin Protection: Handle with gloves. Use proper glove removal technique to avoid skin

contact.[9]

Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK) if vapours

or aerosols are generated.[2]

Other: Wear suitable protective clothing.[10]

Handling and Storage:

Handle in a well-ventilated place, preferably in a fume hood.[9][10]

Avoid contact with skin and eyes.[9][10]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

Keep away from incompatible materials such as water, bases, and oxidizing agents.[17]

Use non-sparking tools and take measures to prevent electrostatic discharge.[10]

This technical guide is intended for informational purposes only and should not be used as a

substitute for a comprehensive safety data sheet (SDS) and proper laboratory safety training.

Always consult the latest SDS for Trimethylsilyl chlorosulfonate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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